Cas no 64241-51-6 (1,2,4-Benzotriazine-3-carboxylic acid)
1,2,4-Benzotriazine-3-carboxylic acid is a heterocyclic compound featuring a benzotriazine core with a carboxylic acid functional group at the 3-position. This structure imparts versatility in synthetic and medicinal chemistry, serving as a valuable intermediate for the development of pharmaceuticals, agrochemicals, and coordination complexes. Its aromatic system and functional group allow for further derivatization, enabling the synthesis of biologically active molecules or ligands for metal-organic frameworks. The compound’s stability and reactivity make it suitable for applications in drug discovery, particularly in the design of enzyme inhibitors or antimicrobial agents. High purity grades ensure consistent performance in research and industrial processes.
64241-51-6 structure
Product Name:1,2,4-Benzotriazine-3-carboxylic acid
CAS No:64241-51-6
MF:C8H5N3O2
MW:175.144201040268
CID:424501
PubChem ID:12367326
Update Time:2025-06-08
1,2,4-Benzotriazine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine-3-carboxylic acid
- AKOS006309791
- EN300-190089
- Z1198311707
- TQP0592
- benzo[e][1,2,4]triazine-3-carboxylic acid
- 64241-51-6
- benzo[e][1,2,4]triazine-3-carboxylicacid
- NS-01438
- CS-0454504
- DTXSID30494599
-
- Inchi: 1S/C8H5N3O2/c12-8(13)7-9-5-3-1-2-4-6(5)10-11-7/h1-4H,(H,12,13)
- InChI Key: LTYYZEOFAKPJGC-UHFFFAOYSA-N
- SMILES: OC(C1=NN=C2C=CC=CC2=N1)=O
Computed Properties
- Exact Mass: 175.03825
- Monoisotopic Mass: 175.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76Ų
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 446.4±28.0 °C at 760 mmHg
- Flash Point: 223.8±24.0 °C
- PSA: 75.97
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
1,2,4-Benzotriazine-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2,4-Benzotriazine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B411800-10mg |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B411800-50mg |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B411800-100mg |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 100mg |
$ 250.00 | 2022-06-07 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6197-1G |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 95% | 1g |
¥ 2,884.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6197-5G |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 95% | 5g |
¥ 8,639.00 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6197-10G |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 95% | 10g |
¥ 12,810.00 | 2023-04-05 | |
| OTAVAchemicals | 3675610-50MG |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 95% | 50MG |
$159 | 2023-06-25 | |
| OTAVAchemicals | 3675610-250MG |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 95% | 250MG |
$316 | 2023-06-25 | |
| OTAVAchemicals | 3675610-1000MG |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 95% | 1g |
$680 | 2023-06-25 | |
| Enamine | EN300-190089-1g |
1,2,4-benzotriazine-3-carboxylic acid |
64241-51-6 | 95% | 1g |
$671.0 | 2023-09-18 |
1,2,4-Benzotriazine-3-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
64241-51-6 (1,2,4-Benzotriazine-3-carboxylic acid) Related Products
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- 1354512-00-7(6-bromo-1,2,4-benzotriazine-3-carboxylic acid)
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